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Compound of Interest

Compound Name: (S)-(+)-2-Heptanol
CAS No.: 6033-23-4
Cat. No.: B1223330
Get Quote
. J

This document provides comprehensive safety and logistical guidance for the proper disposal
of (S)-(+)-2-Heptanol, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is crucial for ensuring laboratory safety and environmental
protection.

Immediate Safety and Hazard Information

(S)-(+)-2-Heptanol is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1][2] It is also harmful if it comes into contact with the skin and may cause respiratory
irritation.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1] Therefore,
it is imperative to handle this chemical with appropriate safety measures and dispose of it in a
responsible manner.

Personal Protective Equipment (PPE)

When handling (S)-(+)-2-Heptanol, the following personal protective equipment should be
worn:

o Eye and Face Protection: Safety glasses with side shields or goggles are essential.[3]
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» Skin Protection: Wear protective gloves and a lab coat.[3]

o Respiratory Protection: In case of inadequate ventilation, use a suitable respirator.[3]

Physicochemical and Hazard Data

For quick reference, the following table summarizes key quantitative data for (S)-(+)-2-

Heptanol.
Property Value
Molecular Formula C7H160
Molecular Weight 116.2 g/mol [4]
Appearance Colorless liquid[5]
Boiling Point 158-160 °CJ6]
Flash Point 71 °C (159.8 °F) - closed cup[3]
Density 0.82 g/cm? (relative to water)[6]
Solubility in Water 0.35 g/100ml [6]
Vapor Density 4.0 (air = 1)[6]
NFPA 704 Diamond Health: 0, Flammability: 2, Reactivity: 0[3]

Experimental Protocols: Handling, Spill Cleanup,
and Disposal

The following sections provide detailed, step-by-step procedures for the safe handling and
disposal of (S)-(+)-2-Heptanol.

Safe Handling and Storage

e Ventilation and Ignition Sources: Always handle (S)-(+)-2-Heptanol in a well-ventilated area.
[5] Keep the chemical away from heat, sparks, open flames, and other ignition sources.[1][3]
[7] Smoking is strictly prohibited in the handling area.[1][2]
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e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1]

e Personal Hygiene: Avoid contact with skin and eyes.[2] Wash hands thoroughly after
handling.[7]

» Storage: Store the chemical in a cool, dry, and well-ventilated place.[3][5][7] Keep the
container tightly closed.[3][5][7] The storage area should be locked.[1][8]

Accidental Spill Response

o Immediate Actions: Remove all sources of ignition from the area of the spill.[1][6]

» Containment: Prevent the spill from entering drains or waterways.[1][2][7] Contain the
spillage using non-combustible absorbent materials such as sand, earth, or vermiculite.[1][2]

[6]

o Cleanup: Collect the absorbed material and place it into a suitable, labeled container for
disposal.[1][2]

o Decontamination: After the spill has been cleaned up, decontaminate and launder all
protective clothing and equipment before reuse.[1]

Waste Disposal Procedure

o Waste Characterization: (S)-(+)-2-Heptanol waste is considered hazardous due to its
flammability and aquatic toxicity.

o Containerization: Collect waste (S)-(+)-2-Heptanol and any contaminated materials (e.qg.,
absorbents, gloves) in a clearly labeled, sealed container.[1] Do not mix with other waste
streams.[9]

o Disposal Route: The container must be disposed of at an authorized hazardous or special
waste collection point.[1][8] Do not pour down the drain or dispose of in regular trash.[1]

o Regulatory Compliance: All disposal activities must be conducted in accordance with local,
state, and federal regulations.[1]
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Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (S)-(+)-2-Heptanol.
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Caption: Disposal workflow for (S)-(+)-2-Heptanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

